

Application Note & Protocols: Utilizing Cimicifugoside H1 in Neurological Disorder Models

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Cimicifugoside H1*

CAS No.: 163046-73-9

Cat. No.: B190792

[Get Quote](#)

Introduction: The Therapeutic Potential of Cimicifugoside H1

Cimicifugoside H1 is a cycloartane triterpenoid glycoside isolated from the rhizomes of plants such as *Cimicifuga foetida* and *Actaea racemosa* (Black Cohosh)[1][2]. While traditionally investigated for other properties, emerging evidence points to its significant neuroprotective functions, particularly in the context of cerebral ischemia[2][3]. Neurological disorders, including ischemic stroke, Alzheimer's disease, and Parkinson's disease, share common pathological hallmarks such as oxidative stress, neuroinflammation, and neuronal apoptosis[4].


Cimicifugoside H1 presents a promising research compound for interrogating these pathways and evaluating its potential as a therapeutic agent.

This guide provides a comprehensive overview of the proposed mechanisms of **Cimicifugoside H1** and detailed protocols for its application in relevant in vitro and in vivo neurological disorder models. The methodologies are designed to be robust and self-validating, enabling researchers to generate reliable and reproducible data.

Proposed Neuroprotective Mechanisms of Action

The neuroprotective effects of **Cimicifugoside H1** are believed to be multi-faceted. In models of cerebral ischemia, its primary documented function is the modulation of neurotransmitter imbalance. Specifically, it has been shown to restrain the excessive release of excitatory amino acids like aspartic acid and glutamic acid, which are key mediators of excitotoxicity following an ischemic event[2]. This action helps to prevent the downstream cascade of neuronal injury. Furthermore, compounds from the Actaea genus, the source of **Cimicifugoside H1**, have demonstrated potent anti-inflammatory and antioxidant activities, suggesting that **Cimicifugoside H1** may also act by suppressing microglial activation and scavenging reactive oxygen species (ROS)[5][6].

The diagram below illustrates the key pathological pathways in neuronal injury and the proposed intervention points for **Cimicifugoside H1**.



[Click to download full resolution via product page](#)

Caption: Proposed neuroprotective signaling pathways of **Cimicifugoside H1**.

Pre-Experimental Preparation of Cimicifugoside H1

Proper handling and preparation of **Cimicifugoside H1** are critical for experimental success. As a triterpenoid glycoside, it has limited solubility in aqueous solutions.

Table 1: Properties and Solubility of **Cimicifugoside H1**

Property	Value	Source
Molecular Formula	C₃₅H₅₂O₉	[1]
Molecular Weight	616.8 g/mol	[1]
CAS Number	163046-73-9	[1]
Appearance	White to off-white powder	Supplier Data
Solubility	DMSO (>10 mM), Ethanol, Methanol	[2] [3]

| Storage | Store powder at -20°C for long-term stability. [\[7\]](#) |

Protocol: Preparation of Stock and Working Solutions

- Causality: Dimethyl sulfoxide (DMSO) is the recommended solvent for creating a high-concentration primary stock solution due to its ability to effectively dissolve lipophilic compounds like **Cimicifugoside H1**. Serial dilutions are then made in cell culture media or vehicle solutions to achieve final working concentrations, ensuring the final DMSO concentration is non-toxic to cells (typically ≤0.1%).

1. Materials:

- **Cimicifugoside H1** powder
- Anhydrous/Sterile DMSO
- Sterile microcentrifuge tubes
- Sterile cell culture medium (e.g., DMEM) or in vivo vehicle
- Vortex mixer

2. Procedure for 10 mM Stock Solution:

- Calculate the mass of **Cimicifugoside H1** needed. For 1 mL of a 10 mM stock: Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 616.8 g/mol * (1000 mg / 1 g) = 6.17 mg.
- Weigh 6.17 mg of **Cimicifugoside H1** powder and place it in a sterile microcentrifuge tube.
- Add 1 mL of sterile DMSO.
- Vortex thoroughly until the powder is completely dissolved. Sonication may be used to aid dissolution[\[3\]](#).


- Aliquot the stock solution into smaller volumes (e.g., 20 μ L) to avoid repeated freeze-thaw cycles.
- Store aliquots at -20°C or -80°C.

3. Preparation of Working Solutions:

- For In Vitro Assays: Thaw a stock solution aliquot. Serially dilute the stock solution with the appropriate complete cell culture medium to achieve the desired final concentrations (e.g., 1, 5, 10, 25 μ M). The final DMSO concentration should be kept constant across all treatment groups, including the vehicle control.
- For In Vivo Administration: The formulation depends on the route of administration. A common vehicle for intraperitoneal (IP) or oral (PO) administration consists of DMSO, PEG300, Tween 80, and saline[3][8]. For a 1 mg/mL solution, a formulation could be 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline[3]. The final solution should be clear and prepared fresh before use.

In Vitro Application Protocols & Workflow

In vitro models are essential for initial screening, dose-response studies, and mechanistic investigation.[9] Commonly used cell lines include the human neuroblastoma SH-SY5Y line for neuronal studies and the HMC3 human microglial cell line for neuroinflammation assays.[9][10]



[Click to download full resolution via product page](#)

Caption: General experimental workflow for in vitro screening.

Protocol 1: Neuroprotection Against Oxidative Stress in SH-SY5Y Cells

- Principle: This assay evaluates the ability of **Cimicifugoside H1** to protect neuronal cells from death induced by an oxidative insult, such as hydrogen peroxide (H₂O₂). Cell viability is the primary endpoint.[\[11\]](#)
- Materials:
 - SH-SY5Y human neuroblastoma cells
 - Complete medium: DMEM/F12, 10% FBS, 1% Penicillin-Streptomycin
 - **Cimicifugoside H1** (10 mM stock in DMSO)
 - Hydrogen Peroxide (H₂O₂) (30% stock)
 - MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
 - 96-well cell culture plates
 - Plate reader (570 nm)
- Step-by-Step Procedure:
 - Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.
 - Pre-treatment: Prepare working concentrations of **Cimicifugoside H1** (e.g., 0, 1, 5, 10, 25 µM) in complete medium. The 0 µM group (vehicle control) should contain the same final DMSO concentration as the highest treatment dose. Remove the old medium from the cells and add 100 µL of the respective treatment solutions. Incubate for 2 hours.
 - Induction of Injury: Prepare a fresh H₂O₂ solution in serum-free medium to achieve a final concentration that induces ~50% cell death (e.g., 100-200 µM, must be optimized). Add the H₂O₂ solution to all wells except the "Control" group, which receives only serum-free medium.
 - Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.

- Viability Assessment (MTT Assay):
 - Add 10 µL of MTT solution (5 mg/mL) to each well.
 - Incubate for 4 hours at 37°C until purple formazan crystals are visible.
 - Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the crystals.
 - Read the absorbance at 570 nm using a microplate reader.
- Data Analysis: Calculate cell viability as a percentage relative to the control group: $\text{Viability (\%)} = (\text{Absorbance_sample} / \text{Absorbance_control}) * 100$. Compare the viability of H₂O₂-treated cells with and without **Cimicifugoside H1** pre-treatment.


Protocol 2: Anti-Neuroinflammatory Activity in HMC3 Microglial Cells

- Principle: This assay measures the ability of **Cimicifugoside H1** to suppress the inflammatory response of microglial cells stimulated with lipopolysaccharide (LPS). The release of pro-inflammatory cytokines, such as TNF-α or IL-6, is a key endpoint.[\[12\]](#)
- Materials:
 - HMC3 human microglial cells
 - Complete medium
 - **Cimicifugoside H1** (10 mM stock in DMSO)
 - Lipopolysaccharide (LPS) from E. coli (1 mg/mL stock)
 - 24-well cell culture plates
 - ELISA kit for human TNF-α or IL-6
- Step-by-Step Procedure:
 - Cell Seeding: Seed HMC3 cells in a 24-well plate at a density of 5×10^4 cells/well. Incubate for 24 hours.

- Pre-treatment: Treat cells with **Cimicifugoside H1** (e.g., 0, 1, 5, 10, 25 μ M) for 2 hours as described in Protocol 1.
- Inflammatory Stimulation: Add LPS to the wells to a final concentration of 100 ng/mL. Do not add LPS to the "Control" group.
- Incubation: Incubate the plate for 24 hours.
- Endpoint Analysis (ELISA):
 - Collect the cell culture supernatant from each well and centrifuge to remove debris.
 - Measure the concentration of TNF- α or IL-6 in the supernatant using a commercial ELISA kit, following the manufacturer's instructions.
- Data Analysis: Quantify the cytokine concentrations based on the standard curve. Compare the levels in LPS-stimulated cells with and without **Cimicifugoside H1** pre-treatment. A significant reduction indicates anti-inflammatory activity.

In Vivo Application Protocols & Workflow

In vivo models are crucial for evaluating the therapeutic efficacy, pharmacokinetics, and safety of a compound in a whole-organism context.^[13] The Middle Cerebral Artery Occlusion (MCAO) model for ischemic stroke and the MPTP model for Parkinson's disease are widely used and relevant for the known and proposed activities of **Cimicifugoside H1**.^{[2][5]}



[Click to download full resolution via product page](#)

Caption: General experimental workflow for in vivo efficacy studies.

Protocol 3: Efficacy in a Rat Model of Focal Cerebral Ischemia (MCAO)

- Principle: The MCAO model simulates an ischemic stroke by temporarily blocking blood flow to a specific brain region.^[14] This protocol assesses the ability of **Cimicifugoside H1** to reduce infarct volume and improve neurological function post-injury, consistent with published findings.^[2]
- Animal Model: Male Sprague-Dawley or Wistar rats (250-300 g).
- Dosing and Administration:
 - Groups: (1) Sham, (2) MCAO + Vehicle, (3) MCAO + **Cimicifugoside H1** (e.g., 10 mg/kg), (4) MCAO + **Cimicifugoside H1** (e.g., 20 mg/kg).
 - Route: Intraperitoneal (IP) injection or oral gavage (PO).
 - Timing: Administer 30 minutes before or immediately after reperfusion.
- Step-by-Step Procedure:
 - MCAO Surgery: Induce focal cerebral ischemia via the intraluminal suture method for 90-120 minutes, followed by reperfusion. The sham group undergoes the same surgical procedure without vessel occlusion.
 - Treatment: Administer the vehicle or **Cimicifugoside H1** according to the assigned group and timing.
 - Neurological Scoring: At 24 hours post-MCAO, assess neurological deficits using a standardized scoring system (e.g., 0-5 scale, where 0 is normal and 5 is severe deficit).
 - Tissue Collection: At 24 or 48 hours, euthanize the animals and perfuse transcardially with saline followed by 4% paraformaldehyde.
 - Infarct Volume Measurement:
 - Carefully extract the brains and section them into 2 mm coronal slices.

- Stain the slices with 2% 2,3,5-triphenyltetrazolium chloride (TTC). Healthy tissue stains red, while the infarcted area remains white.
- Image the slices and quantify the infarct volume using image analysis software.
- Data Analysis: Compare the neurological deficit scores and infarct volumes between the vehicle and **Cimicifugoside H1**-treated groups using appropriate statistical tests (e.g., ANOVA). A significant reduction indicates a neuroprotective effect.

Protocol 4: Efficacy in a Mouse Model of Parkinson's Disease (MPTP)

- Principle: The neurotoxin MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) selectively destroys dopaminergic neurons in the substantia nigra, mimicking the pathology of Parkinson's disease.[5] This assay evaluates if **Cimicifugoside H1** can protect these neurons and preserve motor function, likely through its anti-inflammatory and antioxidant properties.
- Animal Model: Male C57BL/6 mice (8-10 weeks old).
- Dosing and Administration:
 - Groups: (1) Saline + Vehicle, (2) MPTP + Vehicle, (3) MPTP + **Cimicifugoside H1** (e.g., 20 mg/kg).
 - Route: Oral gavage (PO).
 - Timing: Administer daily for 7-14 days, starting 24 hours after the first MPTP injection.[5]
- Step-by-Step Procedure:
 - MPTP Induction: Administer four IP injections of MPTP (20 mg/kg) at 2-hour intervals on a single day. The control group receives saline injections.
 - Treatment: Begin daily oral administration of vehicle or **Cimicifugoside H1** one day after MPTP induction and continue for the duration of the study.
 - Behavioral Testing: 7 days after the final treatment, assess motor coordination and strength using tests like the Rotarod test or Pole test.

- Tissue Collection: After behavioral testing, euthanize the animals and collect brain tissue.
- Immunohistochemistry:
 - Process the brains for sectioning.
 - Perform immunohistochemical staining for Tyrosine Hydroxylase (TH) on sections of the substantia nigra and striatum. TH is a marker for dopaminergic neurons.
 - Quantify the number of TH-positive cells in the substantia nigra and the density of TH-positive fibers in the striatum.
- Data Analysis: Compare behavioral performance and TH-positive cell counts between the vehicle and **Cimicifugoside H1**-treated groups. Preservation of motor function and a higher number of surviving TH-positive neurons indicate a neuroprotective effect.

Safety and Toxicity Considerations

Cimicifugoside H1 is derived from Black Cohosh, an herbal supplement with a generally favorable safety profile in humans at recommended doses.^{[15][16]} Adverse events are typically rare and mild, such as gastrointestinal upset.^[17] However, there have been rare case reports of hepatotoxicity associated with Black Cohosh products, though a clear causal link has not been established.^[18] In animal studies, high doses of *Cimicifuga racemosa* extract have been linked to oxidative stress in the liver of hypertensive, estrogen-deficient rats.^[19] Researchers should be mindful of these findings and consider including basic toxicity assessments (e.g., liver enzyme measurements) in long-term in vivo studies.

Conclusion

Cimicifugoside H1 is a promising natural compound for investigating novel therapeutic strategies against neurological disorders. Its documented ability to mitigate excitotoxicity and its potential to combat neuroinflammation and oxidative stress make it a valuable tool for researchers. The protocols outlined in this guide provide a robust framework for exploring the neuroprotective efficacy of **Cimicifugoside H1** in both cellular and animal models, paving the way for a deeper understanding of its mechanisms and therapeutic potential.

References

- National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 15241163, **Cimicifugoside H1**. Retrieved from [\[Link\]](#)
- Faria, D., et al. (2023). Advances in current in vitro models on neurodegenerative diseases. Frontiers in Cellular Neuroscience. Retrieved from [\[Link\]](#)
- JoVE. (2015). Compound Administration in Rodents- Intradermal, Intranasal & Intracranial Routes. Journal of Visualized Experiments. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (2023). Review of black cohosh-induced toxicity and adverse clinical effects. PubMed Central. Retrieved from [\[Link\]](#)
- Frontiers Media S.A. (2020). In vitro Models of Neurodegenerative Diseases. Frontiers in Cellular Neuroscience. Retrieved from [\[Link\]](#)
- UW Medicine. (n.d.). Device reveals how drugs affect brain activity in real time. Retrieved from [\[Link\]](#)
- Ranga, A., et al. (2021). Recent progress in translational engineered in vitro models of the central nervous system. Advanced Drug Delivery Reviews. Retrieved from [\[Link\]](#)
- InnoSer. (n.d.). In vitro neurology assays. Retrieved from [\[Link\]](#)
- Frontiers Media S.A. (2022). Editorial: In vivo investigations on neurological disorders: From traditional approaches to forefront technologies. Frontiers in Neuroscience. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (2010). In Vivo Methods to Study Uptake of Nanoparticles into the Brain. PubMed Central. Retrieved from [\[Link\]](#)
- MDPI. (2022). In Vitro 3D Modeling of Neurodegenerative Diseases. Retrieved from [\[Link\]](#)
- InVivo Biosystems. (n.d.). Drug Repurposing for Neurological Disorders. Retrieved from [\[Link\]](#)
- Xia & He Publishing Inc. (2023). Inducing Agents for Alzheimer's Disease in Animal Models. Exploration of Neuroscience. Retrieved from [\[Link\]](#)

- InsideScientific. (n.d.). Life Science News: In Vivo Research Approaches in the Study of Neurological Disease and Psychiatric Disorders. Retrieved from [\[Link\]](#)
- FENS. (n.d.). "Current approaches in neurological disorder research: from animal models to human brain on the chip". Retrieved from [\[Link\]](#)
- PubMed. (2025). Cimifugin improves neuronal function in rat with focal cerebral ischemic injury by inhibiting oxidative stress, neuronal apoptosis and iNOS/COX-2 signaling pathway. Retrieved from [\[Link\]](#)
- JoVE. (2024). Generating and Co-culturing Murine Primary Microglia and Cortical Neurons. Journal of Visualized Experiments. Retrieved from [\[Link\]](#)
- Cell Press. (2021). Optimized protocol for in vivo whole-cell recordings in head-fixed, awake behaving mice. STAR Protocols. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (2022). Actaea racemosa L. Rhizome Protect against MPTP-Induced Neurotoxicity in Mice by Modulating Oxidative Stress and Neuroinflammation. PubMed Central. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (2025). Natural Products in the Treatment of Neuroinflammation at Microglia: Recent Trend and Features. PubMed Central. Retrieved from [\[Link\]](#)
- PubMed. (2011). Chemical genetics of neuroinflammation: natural and synthetic compounds as microglial inhibitors. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (n.d.). Tetrahydroxy stilbene glycoside ameliorates neuroinflammation for Alzheimer's disease via cGAS-STING. PubMed Central. Retrieved from [\[Link\]](#)
- PubMed. (2019). Ganglioside Hp-s1 Analogue Inhibits Amyloidogenic Toxicity in Alzheimer's Disease Model Cells. Retrieved from [\[Link\]](#)
- PubMed. (2012). Cimicifuga racemosa impairs fatty acid β -oxidation and induces oxidative stress in livers of ovariectomized rats with renovascular hypertension. Retrieved from [\[Link\]](#)

- National Center for Biotechnology Information. (2024). Modeling Alzheimer's Disease: A Review of Gene-Modified and Induced Animal Models, Complex Cell Culture Models, and Computational Modeling. PubMed Central. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (n.d.). Mitigating neuroinflammation in cognitive areas: exploring the impact of HMG-CoA reductase inhibitor. PubMed Central. Retrieved from [\[Link\]](#)
- ResearchGate. (2022). (PDF) Ginsenoside Rg1 ameliorates Alzheimer's disease pathology via restoring mitophagy. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (2018). Oxidative Stress in Neurodegenerative Diseases. PubMed Central. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (2015). Animal models of ischemic stroke and their application in clinical research. PubMed Central. Retrieved from [\[Link\]](#)
- PubMed. (2011). Ginsenoside Rg1 protects against hydrogen peroxide-induced cell death in PC12 cells via inhibiting NF- κ B activation. Retrieved from [\[Link\]](#)
- PubMed. (2022). FOXG1 as a Potential Therapeutic Target for Alzheimer's Disease with a Particular Focus on Cell Cycle Regulation. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (2022). Ginsenoside Rg1 ameliorates Alzheimer's disease pathology via restoring mitophagy. PubMed Central. Retrieved from [\[Link\]](#)
- PubMed. (2008). [Efficacy and safety of Black cohosh (*Actaea/Cimicifuga racemosa*) in the treatment of vasomotor symptoms--review of clinical trials]. Retrieved from [\[Link\]](#)
- Ginekologia Polska. (2008). Efficacy and safety of Black cohosh (*Actaea/Cimicifuga racemosa*) in the treatment of vasomotor symptoms – review of clinical trials. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (2002). A systematic review of the safety of black cohosh. Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [Cimicifugoside H1 | C35H52O9 | CID 15241163 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- 2. [Cimicifugoside H1 | CAS:163046-73-9 | Manufacturer ChemFaces \[chemfaces.com\]](#)
- 3. [Cimicifugoside H-1 | TargetMol \[targetmol.com\]](#)
- 4. [Oxidative Stress in Neurodegenerative Diseases - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 5. [Actaea racemosa L. Rhizome Protect against MPTP-Induced Neurotoxicity in Mice by Modulating Oxidative Stress and Neuroinflammation - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 6. [Natural Products in the Treatment of Neuroinflammation at Microglia: Recent Trend and Features - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 7. [Cimicifugoside | TargetMol \[targetmol.com\]](#)
- 8. [medchemexpress.com \[medchemexpress.com\]](#)
- 9. [In vitro neurology assays - InnoSer \[innoserlaboratories.com\]](#)
- 10. [researchgate.net \[researchgate.net\]](#)
- 11. [Ginsenoside Rg1 protects against hydrogen peroxide-induced cell death in PC12 cells via inhibiting NF-κB activation - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- 12. [Chemical genetics of neuroinflammation: natural and synthetic compounds as microglial inhibitors - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- 13. [Editorial: In vivo investigations on neurological disorders: From traditional approaches to forefront technologies - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 14. [Animal models of ischemic stroke and their application in clinical research - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 15. [\[Efficacy and safety of Black cohosh \(Actaea/Cimicifuga racemosa\) in the treatment of vasomotor symptoms--review of clinical trials\] - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- 16. [A systematic review of the safety of black cohosh - Database of Abstracts of Reviews of Effects \(DARE\): Quality-assessed Reviews - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)

- 17. Efficacy and safety of Black cohosh (*Actaea/Cimicifuga racemosa*) in the treatment of vasomotor symptoms – review of clinical trials | Oleszczuk | Ginekologia Polska [journals.viamedica.pl]
- 18. Review of black cohosh-induced toxicity and adverse clinical effects - PMC [pmc.ncbi.nlm.nih.gov]
- 19. *Cimicifuga racemosa* impairs fatty acid β -oxidation and induces oxidative stress in livers of ovariectomized rats with renovascular hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Note & Protocols: Utilizing Cimicifugoside H1 in Neurological Disorder Models]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b190792/docs#application-note-protocols-utilizing-cimicifugoside-h1-in-neurological-disorder-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check